Cas no 82154-74-3 (9-fluoro-16-methyl-6,11,16-trihydroxy-1,4-androstadiene-3,17-dione)

• Product Name: 9-fluoro-16-methyl-6,11,16-trihydroxy-1,4-androstadiene-3,17-dione
• CAS No: 82154-74-3
• MF: C₂₀H₂₅FO₅
• MW: 364.407910108566
• CID: 987479
• PubChem ID: 133844
• Update Time: 2025-04-20

9-fluoro-16-methyl-6,11,16-trihydroxy-1,4-androstadiene-3,17-dione Chemical and Physical Properties

Names and Identifiers

• 9-fluoro-16-methyl-6,11,16-trihydroxy-1,4-androstadiene-3,17-dione
• DTXSID301002507
• (6R,8S,10S,11S,13S,14S,16R)-9-fluoro-6,11,16-trihydroxy-10,13,16-trimethyl-7,8,11,12,14,15-hexahydro-6H-cyclopenta[a]phenanthrene-3,17-dione
• 82154-74-3
• 9-Fluoro-6,11,16-trihydroxy-16-methylandrosta-1,4-diene-3,17-dione

• Inchi： 1S/C20H25FO5/c1-17-9-15(24)20(21)11(13(17)8-19(3,26)16(17)25)7-14(23)12-6-10(22)4-5-18(12,20)2/h4-6,11,13-15,23-24,26H,7-9H2,1-3H3/t11-,13-,14+,15-,17-,18-,19+,20?/m0/s1
• InChI Key： VQXKHRGTKIHETG-SMKHJERPSA-N
• SMILES： FC12[C@]3(C=CC(C=C3[C@@H](C[C@H]1[C@@H]1C[C@](C)(C([C@@]1(C)C[C@@H]2O)=O)O)O)=O)C

Computed Properties

• Exact Mass: 364.16860206g/mol
• Monoisotopic Mass: 364.16860206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 94.8Ų